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Compound of Interest

Compound Name: Eurycomalactone

Cat. No.: B1215533

This document provides comprehensive safety protocols and logistical information for the
handling and disposal of Eurycomalactone. The following procedural guidance is intended for
researchers, scientists, and drug development professionals to ensure safe laboratory
practices.

Disclaimer: As of the date of this document, a specific Safety Data Sheet (SDS) for pure
Eurycomalactone is not readily available. The following recommendations are therefore based
on the compound's known potent cytotoxic and NF-kB inhibitory activities, and adhere to
standard guidelines for handling hazardous and cytotoxic substances.

Quantitative Data Summary

This section summarizes the key physicochemical and cytotoxic properties of
Eurycomalactone.

Table 1: Physicochemical Properties of Eurycomalactone
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Property Value Source
Molecular Formula C19H2406 PubChem[1]
Molecular Weight 348.4 g/mol PubChem[1]
MedchemExpress,
CAS Number 23062-24-0
PubChem[1][2]
Appearance White powder N/A
. Soluble in DMSO and _
Solubility o Cayman Chemical[3]
Acetonitrile

Table 2: In Vitro Cytotoxicity of Eurycomalactone (ICso Values)
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. Incubation
Cell Line Cancer Type ICso Value (pM) . Source
Time
HelLa Cervical Cancer 1.60+0.12 Not Specified MDPI[4]
Colorectal B
HT-29 2.21£0.049 Not Specified MDPI[4]
Cancer
A2780 Ovarian Cancer 2.46 £ 0.081 Not Specified MDPI[4]
MedchemExpres
A549 Lung Cancer 20.17 24 hours
s[Z]
MedchemExpres
A549 Lung Cancer 3.77 48 hours
s[2]
MedchemExpres
A549 Lung Cancer 1.90 72 hours
s[Z]
MedchemExpres
COR-L23 Lung Cancer 25.02 24 hours 2]
s
MedchemExpres
COR-L23 Lung Cancer 2.74 48 hours 2]
S
MedchemExpres
COR-L23 Lung Cancer 1.80 72 hours 2]
s
MedchemExpres
HEK293 (NF-kB)  Reporter Assay 0.5 Not Specified s, Cayman
Chemical[2][3]

Table 3: Toxicity of Eurycoma longifolia Extracts
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Extract Type Organism LDso Value Source
) ) 1500-2000 mg/kg Journal of Natural
Alcoholic Extract Mice
(oral) Products[5], PMC[6]
. Journal of Natural
Aqueous Extract Mice >3000 mg/kg (oral)
Products[5], PMC[6]
Water Extract Rats >2 g/kg (acute, oral) NIH[7]
Powdered Root Rats >6 g/kg (acute, oral) NIH[7]

Note: Alcoholic
extracts are generally
enriched with
Eurycomalactone and
are considered more
toxic than aqueous

extracts.[7]

Personal Protective Equipment (PPE) and Handling
Workflow

Due to its cytotoxic nature, Eurycomalactone must be handled with appropriate engineering
controls and personal protective equipment to minimize exposure.

Proceed to Handling  |After Experiment

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
Eurycomalactone]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1215533#personal-protective-equipment-for-
handling-eurycomalactone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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